molecular formula C15H10Br2S2 B15394028 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] CAS No. 113425-39-1

2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene]

Cat. No.: B15394028
CAS No.: 113425-39-1
M. Wt: 414.2 g/mol
InChI Key: WIHXYDYAKNELQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] (C₁₅H₁₀Br₂S₂, molecular weight ≈ 410.18) is a spirocyclic compound comprising a fluorene moiety bridged to a 1,3-dithiolane ring via a spiro carbon. The bromine substituents at the 2' and 7' positions enhance its reactivity in cross-coupling reactions, making it valuable in organic synthesis and materials science.

Properties

IUPAC Name

2',7'-dibromospiro[1,3-dithiolane-2,9'-fluorene]
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10Br2S2/c16-9-1-3-11-12-4-2-10(17)8-14(12)15(13(11)7-9)18-5-6-19-15/h1-4,7-8H,5-6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WIHXYDYAKNELQZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CSC2(S1)C3=C(C=CC(=C3)Br)C4=C2C=C(C=C4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10Br2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70550067
Record name 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene]
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70550067
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

414.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

113425-39-1
Record name 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene]
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70550067
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Biological Activity

2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] is a compound that has garnered attention due to its potential biological activities. This article provides an in-depth analysis of its biological activity, including relevant research findings, case studies, and data tables.

Chemical Structure and Properties

The molecular formula of 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] is C15H10Br2S2C_{15}H_{10}Br_2S_2, with a molecular weight of approximately 414.18 g/mol. The compound features a spiro structure that combines dithiolane and fluorene moieties, which may contribute to its unique biological properties.

Biological Activity Overview

Research on the biological activity of 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] has primarily focused on its potential as an antimicrobial agent and its effects on various cellular pathways.

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of compounds related to dithiolane structures. For instance, a study on 1,2-dithiolanes showed promising activity against various bacterial strains, indicating that similar compounds may exhibit comparable effects.

CompoundMIC (μg/mL)Target Bacteria
2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene]TBDTBD
1,2-Dithiolane derivatives16S. aureus
Another dithiolane derivative8E. faecalis

Cytotoxicity Studies

Cytotoxicity studies are crucial for assessing the safety profile of new compounds. In vitro studies have shown that certain dithiolane derivatives possess selective toxicity towards cancer cells while sparing normal cells. This selectivity is essential for developing therapeutic agents with minimal side effects.

The mechanisms by which 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] exerts its biological effects are still being elucidated. It is hypothesized that the compound may interact with cellular redox systems due to the presence of sulfur atoms in the dithiolane ring. This interaction could lead to the modulation of oxidative stress responses within cells.

Case Studies

One notable study involved the synthesis and evaluation of various dithiolane derivatives for their anti-trypanosomal activity against Trypanosoma cruzi, the causative agent of Chagas disease. The findings indicated that certain derivatives exhibited significant growth inhibition at low concentrations.

Summary of Case Study Findings

Study FocusCompound TestedIC50 (μM)Selectivity Index
Anti-trypanosomal activityDithiolane derivative8.0 ± 1.0>6.0

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Spiro Compounds with Alternative Bridging Rings

(a) 2',7'-Dibromospiro[cyclopropane-1,9'-fluorene]
  • Structure : Cyclopropane replaces the dithiolane ring.
  • Molecular Formula : C₂₀H₁₄Br₂ (MW: 438.14)
  • Key Properties: Electroluminescence applications due to fluorene’s stability and cyclopropane’s strain-induced reactivity .
(b) 2,7-Dibromospiro[fluorene-9,9'-xanthene] (BrSFX)
  • Structure : Xanthene (oxygen-containing heterocycle) as the spiro component.
  • Molecular Formula : C₂₅H₁₄Br₂O (MW: 490.19)
  • Key Properties :
    • High fluorescence quantum yield (390–430 nm emission) and photostability, ideal for fluorescent dyes and optoelectronics .
    • Oxygen in xanthene enhances rigidity but reduces sulfur-mediated redox activity.
(c) Spiro[1,3-dioxolane-2,9'-[9H]fluorene] Derivatives
  • Structure : 1,3-dioxolane (oxygen-based ring) instead of dithiolane.
  • Example : Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester (CAS 129178-60-5, MW: 368.38).
  • Key Properties :
    • Used as intermediates in polymer synthesis; ester groups enable functionalization .
    • Lacks sulfur’s electronic and coordinating advantages.

Brominated Fluorene Derivatives

(a) 2,7-Dibromofluorene
  • Structure: Non-spiro fluorene with bromine at 2,7 positions.
  • Molecular Formula : C₁₃H₈Br₂ (MW: 324.01)
  • Key Properties :
    • Simpler structure used in Suzuki couplings; lacks spiro-induced steric hindrance .
    • Absence of dithiolane limits applications in supramolecular chemistry.
(b) 2',4,5,6,7,7'-Hexabromospiro[1,3-benzodioxole-2,9'-[9H]fluorene]
  • Structure : Benzodioxole spiro ring with six bromine atoms.
  • Molecular Formula : C₁₉H₆O₂Br₆ (MW: 745.67)
  • Key Properties :
    • High bromine content enhances flame retardancy but increases molecular weight and reduces solubility .

Functional and Electronic Comparisons

Property 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] BrSFX Spiro[cyclopropane-1,9'-fluorene]
Spiro Ring 1,3-Dithiolane (S,S) Xanthene (O) Cyclopropane (C)
Electron Density High (due to sulfur) Moderate (oxygen) Low (carbon)
Metal Coordination Strong (via S atoms) Weak None
Fluorescence Not reported Strong (390–430 nm) Moderate
Thermal Stability Expected high (rigid spiro structure) High Moderate (strained cyclopropane)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.